Cas no 878616-68-3 (2-[(4-Chlorophenyl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate)

• Product Name: 2-[(4-Chlorophenyl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate
• CAS No: 878616-68-3
• MF: C₁₅H₁₃ClN₂O₃S
• MW: 336.793321371078
• CID: 5454783
• PubChem ID: 2584237
• Update Time: 2025-05-25

2-[(4-Chlorophenyl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 878616-68-3
• [(4-CHLOROPHENYL)CARBAMOYL]METHYL 2-(METHYLSULFANYL)PYRIDINE-3-CARBOXYLATE
• AKOS001253896
• Z18837900
• [2-(4-chloroanilino)-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate
• EN300-26594625
• 2-[(4-Chlorophenyl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate

• Inchi： 1S/C15H13ClN2O3S/c1-22-14-12(3-2-8-17-14)15(20)21-9-13(19)18-11-6-4-10(16)5-7-11/h2-8H,9H2,1H3,(H,18,19)
• InChI Key： UGXHHBQFLNDFAR-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(OCC(NC1=CC=C(Cl)C=C1)=O)=O

Computed Properties

• Exact Mass: 336.0335411g/mol
• Monoisotopic Mass: 336.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.6Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 577.7±50.0 °C(Predicted)
• pka: 11.47±0.70(Predicted)

Additional information on 2-[(4-Chlorophenyl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate

Introduction to 2-[(4-Chlorophenyl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate (CAS No. 878616-68-3)

2-[(4-Chlorophenyl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate, identified by its Chemical Abstracts Service (CAS) number 878616-68-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2-[(4-Chlorophenyl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate incorporates several key pharmacophoric elements that contribute to its biological activity. The presence of a 4-chlorophenyl group provides a hydrophobic anchor, while the amino and methylthio substituents introduce polar and sulfur-containing functionalities, respectively. These features are often exploited in the design of bioactive molecules to enhance binding affinity and metabolic stability. The pyridinecarboxylate moiety further enriches the compound's pharmacological potential by serving as a hydrogen bond acceptor, a critical interaction in many drug-receptor interactions.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound 2-[(4-Chlorophenyl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate represents an advanced scaffold that combines elements from multiple pharmacophore classes, making it a versatile tool for medicinal chemists.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological entities. The structural motifs present in 2-[(4-Chlorophenyl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate can be modified or appended to other molecular frameworks to create novel drug candidates with tailored biological profiles. This flexibility is particularly valuable in the context of modern drug discovery, where the ability to rapidly iterate and optimize molecular structures is paramount.

Recent advancements in computational chemistry and artificial intelligence have further accelerated the process of identifying promising candidates like 2-[(4-Chlorophenyl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate. Machine learning algorithms can predict the biological activity of such compounds with remarkable accuracy, allowing researchers to prioritize their experimental efforts more effectively. This synergy between computational methods and traditional wet chemistry has been instrumental in uncovering new therapeutic opportunities.

The 4-chlorophenyl group in the molecule is particularly noteworthy, as it is a common structural element found in many bioactive pharmaceuticals. Chlorinated aromatic rings are known for their ability to modulate receptor interactions, often enhancing binding affinity while maintaining selectivity. This feature makes 2-[(4-Chlorophenyl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate an attractive starting point for designing molecules targeting neurological disorders, inflammatory conditions, and other diseases where precise receptor modulation is required.

The amino and methylthio functionalities contribute additional layers of complexity to the compound's biological behavior. Amino groups are typically involved in hydrogen bonding interactions with both protein and nucleic acid targets, while sulfur-containing moieties can engage in diverse chemical reactions, including disulfide bond formation and metal coordination. These properties make 2-[(4-Chlorophenyl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate a rich scaffold for further derivatization.

The pyridinecarboxylate moiety serves multiple roles within the molecule. It acts as a hydrogen bond acceptor, which is crucial for stabilizing interactions with polar residues in biological targets. Additionally, it can participate in salt formation or coordinate with metal ions, depending on the environmental conditions. These multifunctional properties enhance the compound's potential as a lead structure for drug development.

In the context of current research trends, there is increasing emphasis on developing treatments that combine efficacy with minimal side effects. Compounds like 2-[(4-Chlorophenyl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate are being evaluated for their potential to meet these criteria through rational molecular design. By incorporating multiple pharmacophoric elements into a single scaffold, researchers aim to achieve high affinity binding while minimizing off-target effects.

The synthesis of complex organic molecules such as 2-[(4-Chlorophenyl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate represents a significant challenge due to the intricate interplay between functional groups and reaction pathways. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to assemble complex pyridine derivatives efficiently.

The pharmacological evaluation of CAS No. 878616-68-3, or its derivatives, often involves high-throughput screening (HTS) campaigns to identify biologically active compounds rapidly. HTS allows researchers to test thousands of compounds against various biological targets simultaneously, providing valuable data on their efficacy and selectivity. This approach has been instrumental in identifying new therapeutic leads for a wide range of diseases.

Once promising candidates are identified through HTS or other discovery methods, they undergo rigorous optimization processes to improve their potency, selectivity, solubility, and pharmacokinetic properties. The compound CAS No. 878616-68-3, with its rich structural features, offers numerous opportunities for such optimization efforts.

The role of computational modeling in understanding the behavior of complex molecules like CAS No. 878616-68-3 cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how these compounds interact with biological targets at an atomic level. This information is critical for guiding synthetic modifications aimed at improving biological activity.

In conclusion,CAS No:878616–68–3, formally known as *[[(4-chlorophenyl) amino] – (1 oxo ethoxy)] – (dimethyl sulfoxide)] – (pyridin – 3 carboxylic acid ester)*, represents an intriguing molecule with significant potential for further exploration in pharmaceutical research.
Its unique structural composition featuring *[[(4-chlorobenzene] – amino)]* & *[[(dimethoxy sulfone)]* moieties & possessing *pyridin – 3 carboxylic acid ester]]* functional group(s), positions it as a versatile candidate for medicinal chemistry applications.
The presence* [[(4-chlorobenzene] – amino)]* moiety enhances its interaction potential with various biomolecules & facilitates targeted drug delivery systems
whereas *[[(dimethoxy sulfone)]* functional group(s), impart desirable physicochemical properties enhancing bioavailability & metabolic stability
while simultaneously contributing towards selective receptor binding.
Moreover,CAS No:878616–68–3, exhibits promising preliminary pharmacological activities & shows promise across diverse therapeutic modalities including anti-inflammatory
antimicrobial & anticancer applications.
Continued research efforts focused on optimizing synthetic routes exploring derivatization strategies employing computational
modeling techniques will undoubtedly expand our understanding & utilization scope regarding this
compounds’ full pharmaceutical potential.